Cas no 2229125-92-0 (tert-butyl N-{2-hydroxy-4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenyl}carbamate)

Tert-butyl N-{2-hydroxy-4-[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]phenyl}carbamate is a specialized carbamate derivative featuring a cyclopropylphenyl core with hydroxyl and hydroxymethyl functional groups. Its sterically hindered tert-butyl carbamate moiety enhances stability, making it suitable for applications requiring controlled reactivity. The compound's unique structure, combining a rigid cyclopropane ring with polar hydroxyl groups, offers potential as an intermediate in pharmaceutical synthesis, particularly for bioactive molecules requiring conformational constraint. The hydroxymethyl group provides a versatile handle for further functionalization, while the phenolic hydroxyl enhances solubility in polar solvents. This compound is of interest in medicinal chemistry for its balanced lipophilicity and hydrogen-bonding capacity, which can influence pharmacokinetic properties.
tert-butyl N-{2-hydroxy-4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenyl}carbamate structure
2229125-92-0 structure
Product Name:tert-butyl N-{2-hydroxy-4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenyl}carbamate
CAS No:2229125-92-0
MF:C17H25NO4
MW:307.384705305099
CID:6353603
PubChem ID:165969156
Update Time:2025-10-29

tert-butyl N-{2-hydroxy-4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{2-hydroxy-4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenyl}carbamate
    • 2229125-92-0
    • tert-butyl N-{2-hydroxy-4-[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]phenyl}carbamate
    • EN300-1871175
    • Inchi: 1S/C17H25NO4/c1-15(2,3)22-14(21)18-12-7-6-11(8-13(12)20)17(10-19)9-16(17,4)5/h6-8,19-20H,9-10H2,1-5H3,(H,18,21)
    • InChI Key: XMGJPOWJWLNURX-UHFFFAOYSA-N
    • SMILES: OCC1(C2C=CC(=C(C=2)O)NC(=O)OC(C)(C)C)CC1(C)C

Computed Properties

  • Exact Mass: 307.17835828g/mol
  • Monoisotopic Mass: 307.17835828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 78.8Ų

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Additional information on tert-butyl N-{2-hydroxy-4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenyl}carbamate

tert-butyl N-{2-hydroxy-4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{2-hydroxy-4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenyl}carbamate (CAS No: 2229125-92-0) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique tert-butyl group, which plays a crucial role in its chemical reactivity and biological activity. The presence of the hydroxymethyl group further enhances its functional versatility, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Its cyclopropylphenyl structure has been shown to exhibit remarkable stability under physiological conditions, making it an ideal candidate for drug delivery systems. Researchers have also explored its ability to act as a bioisostere, where it can replace certain functional groups in existing drugs without altering their pharmacokinetic profiles significantly.

The synthesis of tert-butyl N-{2-hydroxy-4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenyl}carbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The key steps include the formation of the cyclopropane ring and the subsequent functionalization with the tert-butyl carbamate group. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize this process, reducing production time and costs.

In terms of biological activity, this compound has demonstrated potent antioxidant properties, which are attributed to its ability to scavenge free radicals effectively. This makes it a promising candidate for use in cosmetic products aimed at combating oxidative stress and skin aging. Additionally, studies have shown that it exhibits moderate anti-inflammatory activity, suggesting its potential application in treating conditions such as arthritis and dermatitis.

The environmental impact of this compound has also been a topic of recent research. Its biodegradability and eco-toxicity profiles have been assessed under various conditions, revealing that it poses minimal risk to aquatic ecosystems when used responsibly. This information is crucial for regulatory agencies and industries looking to comply with environmental standards while utilizing this compound in their products.

From a structural perspective, the tert-butyl group serves as a bulky substituent that influences the molecule's steric properties, while the hydroxymethyl group introduces hydrophilic characteristics. This balance between hydrophobicity and hydrophilicity is essential for its interactions with biological systems, particularly in drug design where such properties are critical for bioavailability and target specificity.

Looking ahead, ongoing research is focused on enhancing the bioavailability of this compound through structural modifications. Techniques such as prodrug design and nanoparticle encapsulation are being explored to improve its solubility and absorption rates, which could pave the way for its use in targeted drug delivery systems.

In conclusion, tert-butyl N-{2-hydroxy-4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenyl}carbamate (CAS No: 2229125-92-0) is a multifaceted compound with immense potential across various industries. Its unique structure, coupled with its diverse biological activities, positions it as a key player in the development of innovative solutions in pharmacology, cosmetics, and materials science.

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